Cas no 30806-83-8 (Ethyl 4-isocyanatobenzoate)

• Product Name: Ethyl 4-isocyanatobenzoate
• CAS No: 30806-83-8
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD00002027
• CID: 88886
• PubChem ID: 24849807
• Update Time: 2025-04-18

Ethyl 4-isocyanatobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-isocyanatobenzoate
• 4-(Ethoxycarbonyl)phenyl isocyanate
• 4-Carboethoxyphenyl isocyanate~Ethyl 4-isocyanatobenzoate
• 4-Isocyanatobenzoic acid ethyl ester
• 4-carbethoxyphenyl isocyanate
• 4-carboethoxyphenyl isocyanate
• Ethyl para-isocyanatobenzoate
• ethyl p-isocyanato-benzoate
• Benzoicacid, p-isocyanato-, ethyl ester (6CI,8CI)
• (p-Ethoxycarbonyl)phenylisocyanate
• Ethyl p-isocyanatobenzoate
• 4-Isocyanatobenzoic acid ethylester
• NS00028968
• Ethyl 4-Isocyanatobenzoate--d4
• 4-Ethoxycarbonyphenyl isocyanate
• DTXSID60184815
• 4-Carbethoxy phenyl isocyanate
• BB 0254495
• 4-Ethoxycarbonylphenyl isocyanate
• 30806-83-8
• J-018146
• AKOS005171093
• 4-isocyanato-benzoic acid ethyl ester
• EINECS 250-344-2
• p-carbethoxyphenylisocyanate
• AMY3715
• CS-0320460
• SY078907
• InChI=1/C10H9NO3/c1-2-14-10(13)8-3-5-9(6-4-8)11-7-12/h3-6H,2H2,1H
• J-521033
• MFCD00002027
• AS-64810
• FT-0618812
• SCHEMBL76337
• Benzoic acid, 4-isocyanato-, ethyl ester
• Ethyl 4-isocyanatobenzoate, 97%
• 1219802-91-1
• DB-008599
• ALBB-003039
• STK502559
• BBL037658
• ETHYL4-ISOCYANATOBENZOATE

• MDL： MFCD00002027
• Inchi： 1S/C10H9NO3/c1-2-14-10(13)8-3-5-9(6-4-8)11-7-12/h3-6H,2H2,1H3
• InChI Key： CFEPCPHKICBCJV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)N=C=O)=O
• BRN： 882021

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.7A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White or yellow solid with pungent odor
• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 27-29 °C (lit.)
• Boiling Point: 118-119 °C/0.8 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.5310 (estimate)
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• Water Partition Coefficient: Hydrolyses in water.
• PSA: 55.73000
• LogP: 1.83060
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

Ethyl 4-isocyanatobenzoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H312 + H332-H315-H319-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters